Cas no 913742-54-8 (methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride)

• Product Name: methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride
• CAS No: 913742-54-8
• MF: C₁₁H₂₁ClN₂O₄
• MW: 280.748442411423
• MDL: MFCD11042658
• CID: 829915
• PubChem ID: 44828642
• Update Time: 2025-06-08

methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-Boc-aminopyrrolidine-2-carboxylate hydrochloride
• (2S,4R)-4-BOC-amino Pyrrolidine-2-carboxylic acid methyl ester HCl
• (2S,4R)-4-BOC-AMINO PYRROLIDINE-2-CARBOXYLIC ACID METHYLESTER-HCL
• methyl (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate hydrochloride
• trans-4-(Bocamino)-L-proline methyl ester hydrochloride
• methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride
• AKOS015898329
• (2S,4R)-4-Boc-amino pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• rel-(2S,4R)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate HCl
• (2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate hydrochloride
• 1253792-94-7
• DTXSID20919786
• Methyl 4-{[tert-butoxy(hydroxy)methylidene]amino}prolinate--hydrogen chloride (1/1)
• Methyl (2R,4S)-4-Boc-aminopyrrolidine-2-carboxylate hydrochloride
• DS-14060
• methyl (2S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylate;hydrochloride
• SCHEMBL4213546
• W19037
• 913742-54-8
• CS-0055111
• METHYL (2S,4R)-4-((TERT-BUTOXYCARBONYL)AMINO)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• MFCD11042658
• AKOS015846100
• trans-Methyl4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylatehydrochloride
• (2S,4R)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• trans-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD11042658
• Inchi： 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-7-5-8(12-6-7)9(14)16-4;/h7-8,12H,5-6H2,1-4H3,(H,13,15);1H/t7-,8+;/m1./s1
• InChI Key： KJYYJRIAHJXTNC-WLYNEOFISA-N
• SMILES： N([C@H]1CN[C@H](C(=O)OC)C1)C(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 280.11900
• Monoisotopic Mass: 280.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66000
• LogP: 1.93630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride

Introduction to Methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate Hydrochloride (CAS No. 913742-54-8)

Methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride, identified by its CAS number 913742-54-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development and medicinal research. The unique stereochemistry and functional groups present in this molecule make it a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride features a pyrrolidine core, which is a common motif in many biologically active molecules. The presence of chiral centers at the 2S and 4R positions enhances the complexity and potential variability of its interactions with biological targets. Additionally, the tert-butoxy carbonyl group and the amino group contribute to the molecule's reactivity and stability, making it suitable for various chemical modifications.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The pyrrolidine scaffold has been extensively studied for its role in various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The specific stereochemistry of methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride aligns well with these interests, as it offers a unique combination of structural features that could potentially lead to new drug candidates.

One of the key aspects of this compound is its potential as a building block for more complex molecules. The tert-butoxy carbonyl group can be easily modified through various chemical reactions, such as hydrolysis or reduction, allowing for the synthesis of derivatives with tailored properties. This flexibility makes methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (2S,4R) configuration of this compound suggests that it may exhibit specific interactions with biological targets, which could be exploited for therapeutic purposes. For instance, researchers have explored similar pyrrolidine derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects bioavailability and pharmacokinetic properties. By incorporating a hydrochloride moiety, the compound's solubility profile is improved, which could facilitate its use in drug development.

Current research in medicinal chemistry often focuses on identifying compounds that can modulate biological pathways through precise interactions with target proteins or enzymes. Methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride fits into this paradigm due to its complex structure and functional groups. Its potential as a modulator of enzyme activity has been investigated in several preclinical studies.

In one notable study, researchers examined the inhibitory effects of derivatives of this compound on various enzymes involved in inflammation pathways. The results suggested that certain modifications could enhance binding affinity and reduce off-target effects. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

The tert-butoxy carbonyl group also plays a crucial role in protecting reactive sites during synthetic processes. This feature is particularly valuable in multi-step syntheses where selective reactions are required to avoid unwanted side products. The stability provided by this group allows for more controlled chemical transformations, making methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride a versatile intermediate in drug synthesis.

Another area of interest is the potential application of this compound in peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks. Pyrrolidine-based peptidomimetics have shown promise in targeting receptors and enzymes involved in various diseases. The specific stereochemistry and functional groups of methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride make it an attractive candidate for such applications.

Future research directions may include exploring the compound's potential as an antiviral or anticancer agent. The pyrrolidine scaffold has been associated with molecules that exhibit broad-spectrum biological activity. By leveraging the structural features of methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride, researchers aim to develop novel therapeutic strategies against challenging diseases.

In conclusion, methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate hydrochloride is a compound with significant potential in pharmaceutical research and development. Its unique stereochemistry, functional groups, and solubility profile make it a valuable asset for synthetic chemists and medicinal biologists alike. As ongoing research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of next-generation therapeutics.